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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of Basic Violet 1. The information is curated for professionals in research and
development who require detailed chemical and physical data.

Introduction to Basic Violet 1

Basic Violet 1, also known by its commercial names Methyl Violet 2B and Basic Violet 2B, is a
cationic triarylmethane dye.[1][2] It belongs to a class of dyes that yield colored cations in
aqueous solutions.[1] Historically, the term "Methyl Violet" has been used to describe a family
of similar compounds that differ by the number of methyl groups attached to the amine
functional groups.[3] Specifically, Methyl Violets are often mixtures of tetramethyl, pentamethyl,
and hexamethyl pararosanilins.[3][4] Basic Violet 1 is primarily composed of the tetramethyl
derivative.[5]

This dye appears as a blue-light purple or dark green powder and produces a vibrant violet
solution when dissolved in water.[1][2] It finds extensive application in the textile industry for
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dyeing cotton, wool, and silk, and is also used in the manufacturing of organic pigments,
solvent dyes, and as a biological stain.[1][6][7] In laboratory settings, it is a component of the
Flemming triple stain for chromosomes and Newton's crystal violet-iodine technique for
chromatin and nucleoli.[8]

Chemical and Physical Properties

There is some discrepancy in the reported molecular formula and weight for Basic Violet 1 in
the literature, likely due to its nature as a technical mixture. The most common component is
often cited with the formula C24H2sCINs. Other sources report a different formula and molecular
weight, which may correspond to a different component of the mixture or a salt form. A
summary of the key quantitative data is presented below.

Property Value

[4-[[4-(dimethylamino)phenyl]-[4-
IUPAC Name (methylamino)phenyllmethylidene]cyclohexa-
2,5-dien-1-ylidene]-dimethylazanium chloride[9]

Methyl Violet 2B, Aniline Violet, Dahlia Violet
Synonyms

B[5]
CAS Number 8004-87-3[1][8][10]
C.I. Number 42525[7][11]
Molecular Formula C24H28CIN3[8][9][10] or C29H28N3NaO7S2[6][11]
Molecular Weight 393.95 g/mol [8][10] or 617.67 g/mol [6][11]
Melting Point 137 °C[1][10]
Absorption Maximum (Amax) 583-587 nm (in H20)[4]
Solubility Soluble in cc.)l.d e'md hot water, and ethanol.[1][6]
Water solubility is reported as 30 g/L at 20°C.[1]
Appearance Blue-light purple powder.[1][6]

Chemical Structure
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The primary component of Basic Violet 1 is a tetramethylpararosanilin. The structure is
characterized by a central carbon atom bonded to three aromatic rings. Two of the rings bear
dimethylamino groups, and the third has a methylimino group, which carries the positive
charge. This cationic nature is characteristic of basic dyes.

Figure 1: Chemical structure of the primary component of Basic Violet 1.

Experimental Protocol: Synthesis of Basic Violet 1

The manufacturing of Basic Violet 1, commonly known as Methyl Violet, involves the chemical
oxidation of N,N-dimethylaniline.[6][12] The process described is a general method and serves
as a foundational protocol.

Objective: To synthesize Basic Violet 1 through the oxidative condensation of N,N-
dimethylaniline.

Materials:

e N,N-dimethylaniline

o Copper (I) sulfate

e Phenol

o Sodium chloride

» Hydrochloric acid

e Sodium hydroxide

o Appropriate reaction vessel and purification apparatus
Methodology:

e Reaction Mixture Preparation: A mixture of N,N-dimethylaniline, phenol, and sodium chloride
is prepared in a suitable reaction vessel.
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o Oxidation: Copper (I) sulfate is introduced into the mixture, which acts as an oxidizing agent.
The reaction can also be carried out using air as the oxidant.[6][12] This step facilitates the
oxidative condensation of the N,N-dimethylaniline molecules.

o Basic Transformation: Following the oxidation, the reaction mixture is treated with a base,
such as sodium hydroxide. This step is crucial for the transformation of the intermediate
products.

» Acid Transformation: An acid, typically hydrochloric acid, is then added to the mixture. This
step results in the formation of the hydrochloride salt of the dye.

e Salting Out and Purification: The final product is isolated from the reaction mixture through a
process called "salting out,” where the addition of a salt (like sodium chloride) reduces the
solubility of the dye, causing it to precipitate. The precipitate is then collected and purified
through appropriate methods, such as recrystallization, to yield the final Basic Violet 1 dye.

This synthesis results in a mixture of pararosanilins with varying degrees of N-methylation,
primarily containing the N-tetramethyl, pentamethyl, and hexamethyl derivatives as their
hydrochloride salts.[12]

Logical Workflow for Synthesis

The synthesis of Basic Violet 1 follows a logical progression from starting materials to the final
purified product. This workflow can be visualized as follows:
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Figure 2: General workflow for the synthesis of Basic Violet 1.

This guide provides a foundational understanding of the chemical nature of Basic Violet 1. For
professionals in drug development and research, it is crucial to consider that commercial
preparations of this dye are often mixtures, and the exact composition can vary. Therefore, for
applications requiring high purity, further analytical characterization of the specific batch of dye
is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Basic Violet 1 Manufacturers & Suppliers in Mumbai,India [colorantsgroup.com]

. researchgate.net [researchgate.net]

. Methyl violet - Wikipedia [en.wikipedia.org]

. stainsfile.com [stainsfile.com]

. Methyl violet 2B - Wikipedia [en.wikipedia.org]

. worlddyevariety.com [worlddyevariety.com]

. Basic Violet 1 - Methyl violet 2B - Basic Violet 2B from Emperor Chem [emperordye.com]

. Basic Violet 1 | 8004-87-3 [chemicalbook.com]

°
(o] (0] ~ (o)) ol iy w N -

. Basic Violet 1 (Technical Grade) | C24H28CIN3 | CID 2724052 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 10. accustandard.com [accustandard.com]
e 11. Basic Violet 1 liquid|CAS N0:8004-87-3 -Liquid basic dye [chinainterdyes.com]
e 12. Basic Violet 1 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
of Basic Violet 1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169967/docs#an-in-depth-technical-guide-to-the-
chemical-structure-of-basic-violet-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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